Cas no 857431-56-2 (Ethyl 5-cyano-2-oxovalerate)

• Product Name: Ethyl 5-cyano-2-oxovalerate
• CAS No: 857431-56-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD01319627
• CID: 1078229
• PubChem ID: 24722229
• Update Time: 2025-04-20

Ethyl 5-cyano-2-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-oxovalerate
• DTXSID20641277
• AKOS006276170
• 857431-56-2
• ethyl 5-cyano-2-oxopentanoate
• MFCD01319627
• ETHYL5-CYANO-2-OXOVALERATE
• DB-220665

• MDL： MFCD01319627
• Inchi： 1S/C8H11NO3/c1-2-12-8(11)7(10)5-3-4-6-9/h2-5H2,1H3
• InChI Key： JVDNGORKEHABKZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCCC#N)=O)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų